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Compound Name: Tin dihydroxide

Cat. No.: B084717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tin(II) hydroxide, also known as stannous hydroxide, is an inorganic compound with the

chemical formula Sn(OH)₂. It presents as a white, solid precipitate that is largely insoluble in

water. This compound is a key precursor in the synthesis of other tin-based chemicals and

finds applications in various industrial processes. Due to its propensity for oxidation to tin(IV)

compounds, the synthesis of pure tin(II) hydroxide requires careful control of experimental

conditions.

This document provides a detailed protocol for the laboratory-scale precipitation of tin(II)

hydroxide, along with relevant physicochemical data and a workflow diagram to ensure

reproducibility.

Data Presentation
A summary of the key quantitative data for tin(II) hydroxide is presented in the table below.
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Property Value

Chemical Formula Sn(OH)₂

Molar Mass 152.73 g/mol

Appearance White solid

Solubility in Water Insoluble

Oxidation States of Tin +2, +4

It is important to note that solutions of tin(II) chloride, the precursor, are unstable and

susceptible to hydrolysis and oxidation. To prevent this, they should be prepared in dilute

hydrochloric acid.[1]

Experimental Protocol
This protocol details the precipitation of tin(II) hydroxide via the reaction of tin(II) chloride with

sodium hydroxide.

Materials and Reagents:

Tin(II) chloride dihydrate (SnCl₂·2H₂O)

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Deionized water

Beakers

Magnetic stirrer and stir bar

Burette or dropping funnel

pH meter or pH indicator strips

Buchner funnel and filter paper

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://patentimages.storage.googleapis.com/47/8e/85/31c274266621df/EP3810068B1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash bottle

Drying oven

Procedure:

Preparation of Tin(II) Chloride Solution:

Dissolve a specific molar amount of tin(II) chloride dihydrate in a minimal amount of dilute

hydrochloric acid. The acid prevents the hydrolysis of the tin(II) salt, which would

otherwise form tin(II) oxychloride.[1] A typical starting concentration might be in the range

of 0.1 M to 1 M.

Gently stir the solution until all the tin(II) chloride has dissolved.

Preparation of Sodium Hydroxide Solution:

Prepare a solution of sodium hydroxide in deionized water. The molar concentration

should be approximately twice that of the tin(II) chloride solution to ensure complete

precipitation.

Precipitation of Tin(II) Hydroxide:

Place the tin(II) chloride solution on a magnetic stirrer.

Slowly add the sodium hydroxide solution dropwise to the tin(II) chloride solution while

continuously stirring. A white precipitate of tin(II) hydroxide will form immediately.[2] The

chemical reaction is as follows: SnCl₂(aq) + 2NaOH(aq) → Sn(OH)₂(s) + 2NaCl(aq)[2]

Monitor the pH of the solution during the addition of the base. The optimal pH for the

complete precipitation of tin(II) hydroxide is generally in the neutral to slightly basic range.

Washing and Isolation of the Precipitate:

Once the precipitation is complete, continue stirring for a short period to ensure a uniform

particle size.
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Separate the white precipitate from the solution by vacuum filtration using a Buchner

funnel and filter paper.

Wash the precipitate several times with deionized water to remove any soluble impurities,

such as sodium chloride.

Follow the water wash with a final rinse with ethanol to aid in drying.

Drying of Tin(II) Hydroxide:

Carefully transfer the washed precipitate to a watch glass or drying dish.

Dry the tin(II) hydroxide in a low-temperature oven (e.g., 50-60 °C) to avoid decomposition

or oxidation.

The final product is a fine, white powder of tin(II) hydroxide.

Note on Stability: Tin(II) hydroxide is susceptible to oxidation by atmospheric oxygen, which

converts it to tin(IV) oxide. Therefore, it is advisable to use the freshly prepared precipitate as

soon as possible or store it under an inert atmosphere.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the precipitation of tin(II)

hydroxide.

Preparation of Reactants

Precipitation Reaction Product Isolation and Purification Final Product

Dissolve SnCl₂·2H₂O
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Final wash with
ethanol

Dry the precipitate
in a low-temp oven

Tin(II) Hydroxide
(Sn(OH)₂) Powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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